Cas no 18672-76-9 (1-amino-4-tert-butylcyclohexane-1-carboxylic acid)

• Product Name: 1-amino-4-tert-butylcyclohexane-1-carboxylic acid
• CAS No: 18672-76-9
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 137299
• PubChem ID: 21350524
• Update Time: 2025-05-21

1-amino-4-tert-butylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 1-amino-4-(1,1-dimethylethyl)-
• 1-amino-4-tert-butylcyclohexane-1-carboxylic acid
• 1-AMINO-4-TERT-BUTYLCYCLOHEXANECARBOXYLIC ACID
• 1-amino-4-trans-t-butylcyclohexane-1-carboxylic acid
• 1-AMINO-4-TERT-BUTYLCYCLOHEXANECARBOXYLICACID
• SCHEMBL4601909
• AB01007413-01
• DTXSID40612666
• SCHEMBL14123666
• 18672-76-9
• 1-Amino-4-(tert-butyl)cyclohexanecarboxylic acid
• BS-12104
• AKOS000194659
• Cyclohexanecarboxylicacid,1-amino-4-(1,1-dimethylethyl)-
• SCHEMBL14117704
• 1-Amino-4-(tert-butyl)cyclohexanecarboxylicacid
• SCHEMBL4601083
• EN300-58167

• Inchi： 1S/C11H21NO2/c1-10(2,3)8-4-6-11(12,7-5-8)9(13)14/h8H,4-7,12H2,1-3H3,(H,13,14)
• InChI Key： PDNQBLZMZSRSKK-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(CC1)C(C)(C)C)N)=O

Computed Properties

• Exact Mass: 199.15700
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.70510

Additional information on 1-amino-4-tert-butylcyclohexane-1-carboxylic acid

1-Amino-4-Tert-Butylcyclohexane-1-Carboxylic Acid: A Comprehensive Overview

1-Amino-4-tert-butylcyclohexane-1-carboxylic acid, also known by its CAS number 18672-76-9, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an amino group (-NH2) and a carboxylic acid group (-COOH) attached to a cyclohexane ring substituted with a tert-butyl group. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical reactions.

The tert-butyl substituent on the cyclohexane ring plays a crucial role in determining the physical and chemical properties of this compound. It imparts steric hindrance, which can influence the reactivity of the amino and carboxylic acid groups. This steric effect is particularly useful in controlling the selectivity of reactions involving this compound. Recent studies have shown that the steric bulk introduced by the tert-butyl group can significantly impact the solubility and stability of derivatives formed from this compound.

The amino and carboxylic acid functionalities make this compound an excellent candidate for peptide synthesis and other bioconjugation reactions. In the field of medicinal chemistry, derivatives of 1-amino-4-tert-butylcyclohexane-1-carboxylic acid have been explored as potential drug candidates due to their ability to form stable amide bonds. These bonds are essential in constructing complex molecules with specific biological activities.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-amino-4-tert-butylcyclohexane-1-carboxylic acid. One notable approach involves the use of catalytic asymmetric synthesis, which allows for the selective formation of enantiomerically pure compounds. This has opened new avenues for exploring the stereochemical properties of this compound and its derivatives.

In terms of applications, 1-amino-4-tert-butylcyclohexane-1-carboxylic acid has found utility in polymer chemistry as well. Its ability to participate in condensation reactions makes it a valuable monomer for synthesizing polyamides and polyurethanes with tailored mechanical properties. Researchers have reported that incorporating this compound into polymer networks can enhance their thermal stability and mechanical strength.

The cyclohexane ring structure also contributes to the compound's rigidity, which is advantageous in designing materials with specific mechanical properties. For instance, derivatives of this compound have been used in the development of high-performance elastomers and thermoplastics. These materials exhibit excellent resistance to environmental factors such as UV radiation and oxidative degradation.

From an environmental standpoint, there has been growing interest in utilizing compounds like 1-amino-4-tert-butylcyclohexane-1-carboxylic acid in sustainable chemical processes. Its ability to participate in catalytic cycles without generating harmful byproducts makes it a promising candidate for green chemistry initiatives. Recent studies have highlighted its potential as a biodegradable additive in industrial formulations.

In conclusion, 1-amino-4-tert-butylcyclohexane-1-carboxylic acid (CAS No: 18672-76-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic techniques, positions it as a key player in both academic research and industrial applications. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow significantly.